Cas no 2168191-09-9 (methyl 2-(2-fluoro-1-hydroxy-2-methylpropyl)-4-methyl-1,3-thiazole-5-carboxylate)

• Product Name: methyl 2-(2-fluoro-1-hydroxy-2-methylpropyl)-4-methyl-1,3-thiazole-5-carboxylate
• CAS No: 2168191-09-9
• MF: C₁₀H₁₄FNO₃S
• MW: 247.286465167999
• CID: 6278262
• PubChem ID: 165520876
• Update Time: 2025-05-22

methyl 2-(2-fluoro-1-hydroxy-2-methylpropyl)-4-methyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-fluoro-1-hydroxy-2-methylpropyl)-4-methyl-1,3-thiazole-5-carboxylate
• EN300-1269373
• 2168191-09-9

• Inchi： 1S/C10H14FNO3S/c1-5-6(9(14)15-4)16-8(12-5)7(13)10(2,3)11/h7,13H,1-4H3
• InChI Key： YFOIXTYAXWBNER-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C)N=C1C(C(C)(C)F)O

Computed Properties

• Exact Mass: 247.06784264g/mol
• Monoisotopic Mass: 247.06784264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 87.7Ų

Additional information on methyl 2-(2-fluoro-1-hydroxy-2-methylpropyl)-4-methyl-1,3-thiazole-5-carboxylate

Compound CAS No. 2168191-09-9: Methyl 2-(2-fluoro-1-hydroxy-2-methylpropyl)-4-methyl-1,3-thiazole-5-carboxylate

The compound with CAS No. 2168191-09-9, known as methyl 2-(2-fluoro-1-hydroxy-2-methylpropyl)-4-methyl-1,3-thiazole-5-carboxylate, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a thiazole ring system, a fluorinated substituent, and a carboxylate group. The combination of these functional groups makes it a versatile molecule with potential uses in drug development, agricultural chemicals, and advanced materials.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their ability to modulate various biological pathways. For instance, the presence of the fluorine atom in this compound enhances its lipophilicity and stability, making it an attractive candidate for designing bioactive molecules. Additionally, the hydroxyl group introduces hydrogen bonding capabilities, which can be exploited for targeting specific enzymes or receptors in therapeutic applications.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and carboxylation steps. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical and agricultural industries. The use of advanced catalytic systems has further improved the efficiency of these reactions, making large-scale production feasible.

In terms of applications, methyl 2-(2-fluoro-1-hydroxy-2-methylpropyl)-4-methyl-1,3-thiazole-5-carboxylate has shown promise in the development of herbicides and fungicides. Its ability to inhibit key enzymes involved in plant growth regulation makes it a valuable addition to agricultural chemical formulations. Furthermore, its stability under various environmental conditions ensures long-lasting efficacy in field applications.

From a materials science perspective, this compound has been explored as a precursor for synthesizing advanced polymers and coatings. The thiazole ring system provides excellent thermal stability and mechanical properties, while the fluorinated substituent enhances resistance to UV degradation. These characteristics make it an ideal candidate for high-performance materials used in aerospace and automotive industries.

Recent advancements in computational chemistry have also enabled detailed studies of the electronic properties of this compound. Quantum mechanical calculations have revealed that the thiazole ring exhibits significant aromaticity, contributing to its chemical reactivity and stability. This understanding has facilitated the design of more efficient synthetic routes and improved our ability to predict its behavior in different chemical environments.

In conclusion, methyl 2-(2-fluoro-1-hydroxy-2-methylpropyl)-4-methyl-1,3-thiazole-5-carboxylate is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations within chemistry and materials science.